Cas no 1251687-63-4 (4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide)

4-(2,6-Difluorophenyl)formamido-N-(quinolin-8-yl)butanamide is a specialized organic compound featuring a difluorophenyl and quinoline moiety, offering potential utility in medicinal chemistry and pharmaceutical research. Its structure combines a fluorinated aromatic group with a butanamide linker, enhancing binding affinity and metabolic stability in target interactions. The presence of fluorine atoms may improve lipophilicity and bioavailability, while the quinoline scaffold is known for its role in bioactive molecules. This compound is suitable for applications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined synthesis route ensures reproducibility for research purposes.
4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide structure
1251687-63-4 structure
Product Name:4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide
CAS No:1251687-63-4
MF:C20H17F2N3O2
MW:369.364691495895
CID:6342916
PubChem ID:49678167
Update Time:2025-06-28

4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide Chemical and Physical Properties

Names and Identifiers

    • 4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide
    • 2,6-difluoro-N-(4-oxo-4-(quinolin-8-ylamino)butyl)benzamide
    • 2,6-difluoro-N-[4-oxo-4-(quinolin-8-ylamino)butyl]benzamide
    • SR-01000926515
    • AKOS024528877
    • 4-[(2,6-difluorophenyl)formamido]-N-(quinolin-8-yl)butanamide
    • F6000-0123
    • VU0529342-1
    • 1251687-63-4
    • SR-01000926515-1
    • Inchi: 1S/C20H17F2N3O2/c21-14-7-2-8-15(22)18(14)20(27)24-12-4-10-17(26)25-16-9-1-5-13-6-3-11-23-19(13)16/h1-3,5-9,11H,4,10,12H2,(H,24,27)(H,25,26)
    • InChI Key: OSZUZUKRYSNPEJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C(NCCCC(NC1=CC=CC2=CC=CN=C12)=O)=O)F

Computed Properties

  • Exact Mass: 369.12888312g/mol
  • Monoisotopic Mass: 369.12888312g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 71.1Ų

4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6000-0123-2μmol
4-[(2,6-difluorophenyl)formamido]-N-(quinolin-8-yl)butanamide
1251687-63-4
2μmol
$57.0 2023-09-09
Life Chemicals
F6000-0123-5μmol
4-[(2,6-difluorophenyl)formamido]-N-(quinolin-8-yl)butanamide
1251687-63-4
5μmol
$63.0 2023-09-09
Life Chemicals
F6000-0123-10μmol
4-[(2,6-difluorophenyl)formamido]-N-(quinolin-8-yl)butanamide
1251687-63-4
10μmol
$69.0 2023-09-09
Life Chemicals
F6000-0123-20μmol
4-[(2,6-difluorophenyl)formamido]-N-(quinolin-8-yl)butanamide
1251687-63-4
20μmol
$79.0 2023-09-09
Life Chemicals
F6000-0123-1mg
4-[(2,6-difluorophenyl)formamido]-N-(quinolin-8-yl)butanamide
1251687-63-4
1mg
$54.0 2023-09-09
Life Chemicals
F6000-0123-2mg
4-[(2,6-difluorophenyl)formamido]-N-(quinolin-8-yl)butanamide
1251687-63-4
2mg
$59.0 2023-09-09
Life Chemicals
F6000-0123-3mg
4-[(2,6-difluorophenyl)formamido]-N-(quinolin-8-yl)butanamide
1251687-63-4
3mg
$63.0 2023-09-09
Life Chemicals
F6000-0123-4mg
4-[(2,6-difluorophenyl)formamido]-N-(quinolin-8-yl)butanamide
1251687-63-4
4mg
$66.0 2023-09-09
Life Chemicals
F6000-0123-5mg
4-[(2,6-difluorophenyl)formamido]-N-(quinolin-8-yl)butanamide
1251687-63-4
5mg
$69.0 2023-09-09
Life Chemicals
F6000-0123-10mg
4-[(2,6-difluorophenyl)formamido]-N-(quinolin-8-yl)butanamide
1251687-63-4
10mg
$79.0 2023-09-09

Additional information on 4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide

Introduction to 4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide (CAS No. 1251687-63-4) and Its Emerging Applications in Chemical Biology

4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide, identified by its CAS number 1251687-63-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines a 2,6-difluorophenyl group with a formamido-N-(quinolin-8-yl)butanamide moiety, making it a promising candidate for various biological and chemical applications. The unique combination of fluorine atoms and the quinoline scaffold enhances its pharmacological potential, particularly in the development of novel therapeutic agents.

The 2,6-difluorophenyl substituent is strategically positioned to modulate electronic properties and binding interactions, while the quinolin-8-yl group contributes to enhanced metabolic stability and bioavailability. These structural features make the compound an attractive scaffold for drug discovery, particularly in targeting enzymes and receptors involved in critical biological pathways. Recent studies have highlighted the compound's potential in inhibiting key enzymes associated with inflammation and cancer progression.

In recent years, researchers have been exploring the pharmacological properties of fluorinated aromatic compounds due to their ability to enhance binding affinity and metabolic resistance. The presence of fluorine atoms in the 2,6-difluorophenyl group not only improves the compound's lipophilicity but also reduces susceptibility to enzymatic degradation. This has led to increased interest in its application as a lead compound for developing small-molecule inhibitors.

The quinolin-8-yl moiety in 4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide further enriches its pharmacological profile. Quinoline derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The integration of this scaffold with the formamido-butanamide backbone creates a versatile structure that can interact with multiple biological targets. Preliminary studies suggest that this compound exhibits inhibitory activity against certain kinases and proteases, making it a valuable tool for investigating signaling pathways involved in disease mechanisms.

One of the most compelling aspects of this compound is its potential in modulating protein-protein interactions. The extended structure allows for precise tuning of binding affinities, enabling researchers to design molecules that selectively target specific protein domains. This level of specificity is crucial for developing drugs with minimal off-target effects. Furthermore, the compound's ability to cross the blood-brain barrier suggests its utility in treating central nervous system disorders.

Advances in computational chemistry have accelerated the discovery and optimization of such complex molecules. Molecular modeling techniques have been employed to predict binding modes and optimize pharmacokinetic properties. These simulations have helped researchers refine the structure of 4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide, leading to more potent and selective derivatives. Such computational approaches are indispensable in modern drug discovery pipelines.

The synthesis of this compound presents both challenges and opportunities. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to construct the core quinoline scaffold efficiently. Additionally, fluorination techniques play a pivotal role in introducing the 2,6-difluorophenyl group with high regioselectivity.

Evaluation of 4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide's biological activity has been conducted through both in vitro and in vivo assays. In vitro studies have demonstrated its efficacy in inhibiting key enzymes associated with cancer cell proliferation and inflammation. These findings have prompted further investigation into its potential as a therapeutic agent. In vivo models have provided additional insights into its pharmacokinetic behavior and safety profile.

The integration of machine learning algorithms into drug discovery has revolutionized the way compounds are designed and evaluated. Predictive models have been developed to identify promising candidates based on structural features alone. These models take into account various parameters such as solubility, metabolic stability, and binding affinity to prioritize compounds for experimental validation. The application of such tools has significantly reduced the time required for identifying lead compounds.

Future directions for research on 4-(2,6-difluorophenyl)formamido-N-(quinolin-8-yl)butanamide include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical insights into its therapeutic potential and aid in designing next-generation derivatives with improved efficacy and safety profiles.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like 4-(2,6-difluorophenyl)formamido-N-(quinolin-8-lyl)butanamide exemplifies how structural innovation can lead to breakthroughs in medicine. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司